Cas no 1807292-18-7 (Ethyl 4-cyano-5-fluoro-2-iodobenzoate)

• Product Name: Ethyl 4-cyano-5-fluoro-2-iodobenzoate
• CAS No: 1807292-18-7
• MF: C₁₀H₇FINO₂
• MW: 319.070958375931
• CID: 4794951
• Update Time: 2025-10-19

Ethyl 4-cyano-5-fluoro-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-fluoro-2-iodobenzoate

• Inchi： 1S/C10H7FINO2/c1-2-15-10(14)7-4-8(11)6(5-13)3-9(7)12/h3-4H,2H2,1H3
• InChI Key： CRVPQYNZKVMEKB-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-5-fluoro-2-iodobenzoate

Introduction to Ethyl 4-cyano-5-fluoro-2-iodobenzoate (CAS No. 1807292-18-7)

Ethyl 4-cyano-5-fluoro-2-iodobenzoate (CAS No. 1807292-18-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique combination of functional groups, including a cyano, fluoro, and iodine substituent, offers a wide range of applications in drug discovery, chemical synthesis, and advanced materials development.

The chemical structure of Ethyl 4-cyano-5-fluoro-2-iodobenzoate is particularly noteworthy for its potential in the design and synthesis of novel pharmaceuticals. The presence of the cyano group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. Additionally, the fluorine and iodine substituents provide unique opportunities for fine-tuning the compound's properties, such as solubility, metabolic stability, and binding affinity to target proteins.

Recent research has highlighted the importance of Ethyl 4-cyano-5-fluoro-2-iodobenzoate in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as an effective intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The iodine substituent facilitates facile cross-coupling reactions, enabling the rapid generation of a diverse library of analogs for high-throughput screening.

In the realm of materials science, Ethyl 4-cyano-5-fluoro-2-iodobenzoate has shown promise as a building block for functional polymers and organic semiconductors. The cyano group enhances electron-withdrawing properties, which can be leveraged to design materials with improved electronic performance. Moreover, the fluorine substituent can enhance the thermal stability and mechanical strength of polymers derived from this compound.

The synthetic accessibility of Ethyl 4-cyano-5-fluoro-2-iodobenzoate is another key factor contributing to its widespread use in research laboratories. Several efficient synthetic routes have been reported in the literature, including palladium-catalyzed cross-coupling reactions and multistep sequences involving selective functional group transformations. These methods allow for the scalable production of high-purity material, facilitating both academic research and industrial applications.

In terms of safety and handling, it is important to note that while Ethyl 4-cyano-5-fluoro-2-iodobenzoate is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

The future prospects for Ethyl 4-cyano-5-fluoro-2-iodobenzoate are promising. Ongoing research continues to explore its potential in various applications, from drug discovery to advanced materials development. Collaborative efforts between chemists, biologists, and materials scientists are expected to uncover new avenues for utilizing this versatile compound in innovative ways.

In conclusion, Ethyl 4-cyano-5-fluoro-2-iodobenzoate (CAS No. 1807292-18-7) stands out as a valuable compound with a broad range of applications in both medicinal chemistry and materials science. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further investigation and development in multiple scientific disciplines.